N-methyl-N'-(2-methyl-4-nitrophenyl)thiourea

• IUPAC Name: 1-methyl-3-(2-methyl-4-nitrophenyl)thiourea
• InChI: InChI=1S/C9H11N3O2S/c1-6-5-7(12(13)14)3-4-8(6)11-9(15)10-2/h3-5H,1-2H3,(H2,10,11,15)
• InChI Key: UBCPXMVLQXATFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)NC
• Molecular Formula: C9H11N3O2S
• Molecular Weight: 225.27 g/mol

Description

N-methyl-N'-(2-methyl-4-nitrophenyl)thiourea, commonly known as MNTU, is a chemical compound that has been widely used in scientific research. MNTU is a thiourea derivative that has shown promising results in various studies related to its biochemical and physiological effects.

Scientific Research Applications

MNTU has been used in various scientific research applications, including its use as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a probe in biological assays. MNTU has also been investigated for its potential as a therapeutic agent in the treatment of various diseases, including cancer and Alzheimer's disease.

Mechanism of Action

MNTU is believed to act as a thiourea-based inhibitor of various enzymes, including acetylcholinesterase, an enzyme that plays a crucial role in the breakdown of the neurotransmitter acetylcholine. MNTU has also been shown to inhibit the activity of various kinases, which are enzymes that play a critical role in cellular signaling pathways.
Biochemical and Physiological Effects:
MNTU has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. MNTU has also been shown to reduce inflammation in animal models of arthritis and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MNTU in lab experiments is its high potency and selectivity. MNTU has been shown to be effective at very low concentrations, making it a useful tool for investigating the activity of enzymes and other biological targets. However, one limitation of using MNTU is its potential toxicity. MNTU has been shown to be toxic to certain cell types at high concentrations, and caution should be exercised when using this compound in lab experiments.

Future Directions

There are several potential future directions for research on MNTU. One area of interest is the development of MNTU-based therapeutics for the treatment of various diseases, including cancer and Alzheimer's disease. Another area of interest is the investigation of the mechanism of action of MNTU and its potential as a tool for studying enzyme activity and cellular signaling pathways. Finally, there is potential for the development of new synthetic methods for MNTU and related compounds, which could lead to the discovery of novel chemical entities with useful biological activity.